3-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-5-methyl-2,4-dioxo-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide

• IUPAC Name: 3-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
• InChI: InChI=1S/C22H19ClN4O3/c1-12-8-13(2)10-15(9-12)24-20(28)17-11-26(3)19-18(17)25-22(30)27(21(19)29)16-6-4-14(23)5-7-16/h4-11H,1-3H3,(H,24,28)(H,25,30)
• InChI Key: FJJUCRFQBBIMSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C2=CN(C3=C2NC(=O)N(C3=O)C4=CC=C(C=C4)Cl)C)C
• Molecular Formula: C22H19ClN4O3
• Molecular Weight: 422.9 g/mol

Description

3-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-5-methyl-2,4-dioxo-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide is a useful research compound. Its molecular formula is C22H19ClN4O3 and its molecular weight is 422.9 g/mol. The purity is usually 95%.
The exact mass of the compound 3-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-5-methyl-2,4-dioxo-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide is 422.1145682 g/mol and the complexity rating of the compound is 686. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 3-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-5-methyl-2,4-dioxo-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-5-methyl-2,4-dioxo-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

AKOS021670485, also known as F2204-0184, is a voltage-dependent anion channel (VDAC) inhibitor . VDACs are integral membrane proteins that serve as a major pathway for the movement of ions and metabolites across the mitochondrial outer membrane . They play a crucial role in regulating mitochondrial function and are involved in various cellular processes, including energy metabolism and apoptosis .

Mode of Action

AKOS021670485 interacts with VDACs and reduces their conductance . It inhibits selenium-induced VDAC oligomerization, cytochrome C release from mitochondria, and apoptosis . The IC50 values range from 3.3 to 3.6 μM . This compound also prevents glucotoxicity-mediated overexpression of VDAC1 in INS-1 cells .

Biochemical Pathways

The primary biochemical pathway affected by AKOS021670485 is the mitochondrial apoptotic pathway . By inhibiting VDAC oligomerization, AKOS021670485 prevents the release of cytochrome C from the mitochondria, a key event in the initiation of the intrinsic apoptotic pathway . This results in the suppression of apoptosis, potentially influencing cell survival and death decisions .

Result of Action

The primary molecular effect of AKOS021670485 is the inhibition of VDAC oligomerization, which in turn prevents the release of cytochrome C from the mitochondria . This leads to the suppression of apoptosis, potentially promoting cell survival . At the cellular level, this could result in the prevention of cell death and potentially influence the progression of diseases where apoptosis plays a key role .